N-cyclopropyl-N-isobutyl-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-cyclopropyl-N-(2-methylpropyl)-1-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C24H38N4O/c1-19(2)16-28(23-5-6-23)24(29)21-4-3-13-27(18-21)22-9-14-26(15-10-22)17-20-7-11-25-12-8-20/h7-8,11-12,19,21-23H,3-6,9-10,13-18H2,1-2H3
• InChI Key: GYBMYBBUPKZCRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(C1CC1)C(=O)C2CCCN(C2)C3CCN(CC3)CC4=CC=NC=C4
• Molecular Formula: C24H38N4O
• Molecular Weight: 398.6 g/mol

Description

N-cyclopropyl-N-isobutyl-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide, also known as JNJ-5207852, is a small molecule compound that has been extensively studied for its potential therapeutic uses. This compound belongs to the class of piperidine derivatives and has been shown to possess a range of biological activities.

Mechanism of Action

The exact mechanism of action of N-cyclopropyl-N-isobutyl-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide is not fully understood. However, it is thought to act as a dopamine reuptake inhibitor, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may contribute to its potential therapeutic effects in conditions such as Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopropyl-N-isobutyl-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide is that it has been extensively studied in preclinical models, which has provided valuable insight into its potential therapeutic uses. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to develop targeted therapies based on this compound.

Future Directions

There are a number of potential future directions for research on N-cyclopropyl-N-isobutyl-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide. One area of interest is its potential therapeutic uses in conditions such as Parkinson's disease and schizophrenia. Additionally, further research is needed to fully understand its mechanism of action and to develop targeted therapies based on this compound.

Synthesis Methods

The synthesis of N-cyclopropyl-N-isobutyl-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide involves a multi-step process that begins with the reaction of 4-pyridinemethanol with cyclopropyl isocyanide to form an intermediate compound. This intermediate is then reacted with isobutylamine to form the final product, this compound.

Scientific Research Applications

N-cyclopropyl-N-isobutyl-1'-(pyridin-4-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been studied extensively for its potential therapeutic uses in a range of diseases and conditions. It has been shown to have activity against a number of different targets, including the dopamine transporter, the sigma-1 receptor, and the serotonin transporter.